Cas no 93505-46-5 (3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)
93505-46-5 structure
Product Name:3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
CAS No:93505-46-5
MF:C9H15N3O2S
MW:229.299300432205
CID:6214744
PubChem ID:43159025
Update Time:2024-01-05
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
- EN300-1148276
- SCHEMBL11701379
- 93505-46-5
- CS-0352177
- 3-(5-Amino-3,4-dimethyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
-
- Inchi: 1S/C9H15N3O2S/c1-6-7(2)11-12(9(6)10)8-3-4-15(13,14)5-8/h8H,3-5,10H2,1-2H3
- InChI Key: XGGVLVFJPCWHOG-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)N1C(=C(C)C(C)=N1)N)(=O)=O
Computed Properties
- Exact Mass: 229.08849790g/mol
- Monoisotopic Mass: 229.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.4Ų
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148276-0.05g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1148276-0.1g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1148276-0.25g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1148276-0.5g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 95% | 0.5g |
$535.0 | 2023-10-25 | |
| Enamine | EN300-1148276-1.0g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1148276-2.5g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 95% | 2.5g |
$1089.0 | 2023-10-25 | |
| Enamine | EN300-1148276-5.0g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1148276-10.0g |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
93505-46-5 | 10g |
$3131.0 | 2023-05-23 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422847-50mg |
3-(5-Amino-3,4-dimethyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide |
93505-46-5 | 98% | 50mg |
¥15422.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422847-100mg |
3-(5-Amino-3,4-dimethyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide |
93505-46-5 | 98% | 100mg |
¥13824.00 | 2024-04-24 |
3-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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